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Compound of Interest

Compound Name: 2-Hydroxy-5-nitropyridine

Cat. No.: B147068

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of 2-Hydroxy-5-nitropyridine (CAS No. 5418-51-9).

This document provides crucial safety protocols and logistical plans to ensure the secure and
effective use of 2-Hydroxy-5-nitropyridine in a laboratory setting. Adherence to these
guidelines is paramount for minimizing risks and promoting a safe research environment.

Hazard Identification and Classification

2-Hydroxy-5-nitropyridine is classified as a hazardous substance.[1] It is an irritant that can
cause skin, eye, and respiratory irritation.[2][3][4] Ingestion may be harmful to an individual's
health.[1]

GHS Hazard Statements:

e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]

Signal Word: Warning[2][4][5]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 2-Hydroxy-5-

nitropyridine to prevent exposure.

Protection Type

Specific Recommendations

Rationale

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields or a
face shield.[6]

To prevent eye irritation from

dust or splashes.[2][4]

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile rubber) and
a lab coat or other protective
clothing to prevent skin

exposure.[2][4]

To avoid skin irritation upon
contact.[2][4]

Respiratory Protection

Use a NIOSH-approved N95
dust mask or a full-face
respirator if exposure limits are
exceeded or if irritation is

experienced.[5][6]

To prevent respiratory tract

irritation from inhaling dust.[2]

[4]

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o Ensure a well-ventilated work area, such as a chemical fume hood.[2][4]

o Verify that an eyewash station and safety shower are readily accessible.[2][4]

o Assemble all necessary PPE and handling equipment before starting.

e Handling:

o Avoid all personal contact, including inhalation of dust.[1]

o Wear the prescribed PPE throughout the handling process.[1][2]

o Avoid generating dust during weighing and transferring the compound.[1]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b147068?utm_src=pdf-body
https://www.benchchem.com/product/b147068?utm_src=pdf-body
https://www.echemi.com/sds/2-hydroxy-3-amino-5-nitropyridine-pid_Rock3402.html
https://www.fishersci.com/store/msds?partNumber=AAA1392114&productDescription=2-HYDRXY-5-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121680100&productDescription=2-HYDROXY-5-NITROPYRIDINE+10G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1392114&productDescription=2-HYDRXY-5-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121680100&productDescription=2-HYDROXY-5-NITROPYRIDINE+10G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1392114&productDescription=2-HYDRXY-5-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121680100&productDescription=2-HYDROXY-5-NITROPYRIDINE+10G&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/h48808
https://www.echemi.com/sds/2-hydroxy-3-amino-5-nitropyridine-pid_Rock3402.html
https://www.fishersci.com/store/msds?partNumber=AAA1392114&productDescription=2-HYDRXY-5-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121680100&productDescription=2-HYDROXY-5-NITROPYRIDINE+10G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1392114&productDescription=2-HYDRXY-5-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121680100&productDescription=2-HYDROXY-5-NITROPYRIDINE+10G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1392114&productDescription=2-HYDRXY-5-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121680100&productDescription=2-HYDROXY-5-NITROPYRIDINE+10G&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-256160.pdf
https://datasheets.scbt.com/sc-256160.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1392114&productDescription=2-HYDRXY-5-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-256160.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Use non-sparking tools to prevent ignition sources.[6]

o Do not eat, drink, or smoke in the handling area.[1][7]

e Storage:
o Store in a cool, dry, and well-ventilated place.[2][4]
o Keep the container tightly closed to prevent contamination and exposure to moisture.[2][4]

o Store away from incompatible materials such as strong oxidizing agents.[2][4]

Emergency First-Aid Protocols

Exposure Route Immediate Action

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids. Seek

immediate medical attention.[2][4]

Wash off immediately with plenty of soap and
Skin Contact water while removing all contaminated clothing.

Get medical attention if irritation develops.[2][4]

Move the victim to fresh air. If not breathing,

Inhalation give artificial respiration. Seek medical attention.

[2]14]

Clean mouth with water and drink plenty of
water afterwards. Do not induce vomiting. Call a

Ingestion o ) ) )
physician or poison control center immediately.

[6]

Disposal Plan

All waste containing 2-Hydroxy-5-nitropyridine must be treated as hazardous waste.
o Containment:

o Collect waste material in a suitable, labeled, and sealed container.[1]
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» Disposal:

o Dispose of the waste through a licensed hazardous waste disposal company.[2]

o Do not empty into drains or the environment.[2]

o Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Physicochemical Properties

Property Value

Appearance Light yellow to beige crystalline powder[3]
Molecular Formula C5H4N203][3]

Molecular Weight 140.10 g/mol [3]

Melting Point 188-191 °CJ[3]

Solubility Soluble in hot water and alkali liquors; insoluble

in most common organic solvents.[3]

Experimental Workflow: Handling and Disposal
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Workflow for Safe Handling and Disposal of 2-Hydroxy-5-nitropyridine
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Caption: Workflow for the safe handling and disposal of 2-Hydroxy-5-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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